Cas no 10381-68-7 (4-Methylphenyl-2-methylphenylsulphoxide)

• Product Name: 4-Methylphenyl-2-methylphenylsulphoxide
• CAS No: 10381-68-7
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 2623585
• PubChem ID: 12245614
• Update Time: 2025-07-14

4-Methylphenyl-2-methylphenylsulphoxide Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenyl-2-methylphenylsulphoxide
• 10381-68-7
• AKOS005167036
• FM65919
• Benzene, 1-methyl-2-[(4-methylphenyl)sulfinyl]-
• 1-methyl-2-(p-tolylsulfinyl)benzene
• DTXSID90482174

• Inchi： 1S/C14H14OS/c1-11-7-9-13(10-8-11)16(15)14-6-4-3-5-12(14)2/h3-10H,1-2H3
• InChI Key： GXHQONPZMSKJGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 230.07653624Da
• Monoisotopic Mass: 230.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36.3Ų

Additional information on 4-Methylphenyl-2-methylphenylsulphoxide

Introduction to 4-Methylphenyl-2-methylphenylsulphoxide (CAS No. 10381-68-7)

4-Methylphenyl-2-methylphenylsulphoxide, with the chemical formula C₁₄H₁₄O₂S, is a sulfur-containing organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, identified by its CAS number 10381-68-7, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of a sulfur oxide moiety in its structure imparts distinct reactivity and electronic characteristics, which are leveraged in multiple applications.

The sulfoxide functional group in 4-Methylphenyl-2-methylphenylsulphoxide plays a crucial role in its chemical behavior. Sulfur oxides are known for their ability to participate in various organic transformations, including oxidation-reduction reactions, nucleophilic substitutions, and metal coordination. These properties make the compound a versatile building block in the development of novel therapeutic agents. Recent studies have highlighted its potential in designing molecules with enhanced bioavailability and improved metabolic stability.

In the realm of medicinal chemistry, 4-Methylphenyl-2-methylphenylsulphoxide has been explored as a precursor for synthesizing sulfonamide derivatives, which are widely recognized for their antimicrobial and anti-inflammatory properties. The methylphenyl groups contribute to the lipophilicity of the molecule, facilitating its interaction with biological targets. Furthermore, the sulfoxide group can serve as a scaffold for further functionalization, allowing chemists to tailor the compound’s pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 4-Methylphenyl-2-methylphenylsulphoxide to various protein targets. Molecular docking studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to neurological disorders. This finding aligns with emerging research indicating that sulf oxide-containing compounds exhibit neuroprotective effects. The compound’s ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further pharmacological investigation.

The synthesis of 4-Methylphenyl-2-methylphenylsulphoxide typically involves the reaction of thioanisole derivatives with peroxides under controlled conditions. This methodological approach ensures high yield and purity, making it suitable for industrial-scale production. The compound’s stability under standard storage conditions further enhances its practicality as an intermediate in pharmaceutical manufacturing.

From a materials science perspective, 4-Methylphenyl-2-methylphenylsulphoxide has been investigated for its potential applications in organic electronics. The sulfur oxide moiety can influence charge transport properties, making it a candidate for use in semiconducting materials. Researchers are exploring its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where its electronic characteristics could contribute to improved device performance.

The environmental impact of using 4-Methylphenyl-2-methylphenylsulphoxide as an intermediate has also been assessed. Studies indicate that the compound is biodegradable under aerobic conditions, with minimal persistence in aquatic environments. This characteristic aligns with growing regulatory requirements for sustainable chemical practices in pharmaceutical synthesis.

In conclusion, 4-Methylphenyl-2-methylphenylsulphoxide (CAS No. 10381-68-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for developing new therapeutics and advanced materials. As research continues to uncover its applications, this compound is poised to play an increasingly important role in scientific innovation.